3-Methyl-3-azabicyclo[3.2.1]octan-8-amine

• IUPAC Name: 3-methyl-3-azabicyclo[3.2.1]octan-8-amine
• InChI: InChI=1S/C8H16N2/c1-10-4-6-2-3-7(5-10)8(6)9/h6-8H,2-5,9H2,1H3
• InChI Key: OMNZTTYSHLWCDQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2CCC(C1)C2N
• Molecular Formula: C8H16N2
• Molecular Weight: 140.23 g/mol

Description

The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities.

Synthesis Analysis

Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide. Most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold. There are also important methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives.

Molecular Structure Analysis

The molecular structure of 8-Methyl-8-azabicyclo[3.2.1]octan-3-ol, a related compound, is available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

The asymmetric cycloadditions afforded optically active 8-oxabicyclo[3.2.1]octanes with high diastereo- and enantioselectivities. A switch of exo/endo-selectivity was observed depending on the diazo substrates.

Scientific Research Applications

Tropane Alkaloid Synthesis

The 8-azabicyclo[3.2.1]octane scaffold serves as the central core for tropane alkaloids—a diverse family of natural products with intriguing biological activities. Researchers worldwide have focused on stereoselective methods to construct this fundamental structure. .

Bridged Nitrone Synthesis

Upon treatment with phenylselenyl bromide, aldoxime derivatives can be converted to bridged nitrone salts via phenylselenyl-induced cyclization. .

Safety and Hazards

The safety data sheet for a related compound, 8-Methyl-8-azabicyclo[3.2.1]octan-3-ol, advises to avoid breathing dust, mist, spray, and to use only outdoors or in a well-ventilated area. It also recommends wearing personal protective equipment and avoiding contact with skin and eyes.

Mechanism of Action

Target of Action

The primary target of 3-Methyl-3-azabicyclo[3.2.1]octan-8-amine is the family of tropane alkaloids . The 8-azabicyclo[3.2.1]octane scaffold, which is a central core of this compound, is also the central core of the tropane alkaloids . These alkaloids display a wide array of interesting biological activities .

Mode of Action

The mode of action of 3-Methyl-3-azabicyclo[32It is known that the compound is involved in the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold .

Biochemical Pathways

The biochemical pathways affected by 3-Methyl-3-azabicyclo[32It is known that the compound is involved in the synthesis of tropane alkaloids , which suggests that it may affect the biochemical pathways related to these alkaloids.

Result of Action

The molecular and cellular effects of the action of 3-Methyl-3-azabicyclo[32It is known that the compound exhibits good nematicidal activities against meloidogyne incognita .

Action Environment

The influence of environmental factors on the action, efficacy, and stability of 3-Methyl-3-azabicyclo[32It is recommended to keep the compound in a dark place, sealed in dry, at 2-8°c .